N-(4-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, commonly known as EPTC, is a widely used herbicide in agriculture. It was first developed in the 1950s and has since been used to control weeds in a variety of crops, including corn, soybeans, and wheat. EPTC is a pre-emergent herbicide, meaning it is applied before the crop is planted to prevent weed growth. In
Mechanism of Action
EPTC works by inhibiting the growth of weeds through interference with the biosynthesis of fatty acids. Specifically, EPTC inhibits the activity of the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. This leads to the accumulation of toxic intermediates and ultimately the death of the weed.
Biochemical and Physiological Effects:
EPTC has been shown to have a number of biochemical and physiological effects on plants. In addition to its herbicidal activity, EPTC has been shown to affect the growth and development of plants, as well as their photosynthetic activity. EPTC has also been shown to have toxic effects on aquatic organisms, including fish and invertebrates.
Advantages and Limitations for Lab Experiments
One of the main advantages of using EPTC in lab experiments is its well-established herbicidal activity, which makes it a useful tool for studying plant growth and development. However, EPTC also has a number of limitations, including its toxicity to aquatic organisms and its potential to contaminate groundwater.
Future Directions
There are a number of future directions for research on EPTC. One area of interest is the development of new herbicides based on the structure of EPTC. Researchers are also exploring the potential therapeutic applications of EPTC in the treatment of cancer and other diseases. In addition, there is a need for further research on the environmental impact of EPTC, particularly with regards to its potential to contaminate groundwater.
Synthesis Methods
EPTC is synthesized through a multi-step process that involves the reaction of 4-ethylphenylhydrazine with thiosemicarbazide to produce 4-ethylphenyl-1,2,3-thiadiazole-5-carbohydrazide. This intermediate is then reacted with methyl chloroformate to produce EPTC.
Scientific Research Applications
EPTC has been extensively studied for its herbicidal properties and has been found to be effective in controlling a wide range of weeds. In addition, recent research has shown that EPTC has potential therapeutic applications in the treatment of cancer and other diseases.
properties
Molecular Formula |
C12H13N3OS |
---|---|
Molecular Weight |
247.32 g/mol |
IUPAC Name |
N-(4-ethylphenyl)-4-methylthiadiazole-5-carboxamide |
InChI |
InChI=1S/C12H13N3OS/c1-3-9-4-6-10(7-5-9)13-12(16)11-8(2)14-15-17-11/h4-7H,3H2,1-2H3,(H,13,16) |
InChI Key |
YLUAYOKLZLJQND-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N=NS2)C |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2=C(N=NS2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.